Cas no 913626-11-6 (1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-)
913626-11-6 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-
CAS No:913626-11-6
MF:C10H11NO6S
MW:273.26244187355
CID:749285
PubChem ID:66697647
Update Time:2025-04-19
1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-
- 5-[methyl(methylsulfonyl)amino]benzene-1,3-dicarboxylic acid
- SCHEMBL475723
- DTXSID90735596
- 913626-11-6
- Q27468047
- 5-[(Methanesulfonyl)(methyl)amino]benzene-1,3-dicarboxylic acid
-
- Inchi: 1S/C10H11NO6S/c1-11(18(2,16)17)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5H,1-2H3,(H,12,13)(H,14,15)
- InChI Key: AQLCCKNBQHJPIB-UHFFFAOYSA-N
- SMILES: S(C)(N(C)C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)=O
Computed Properties
- Exact Mass: 273.03070824g/mol
- Monoisotopic Mass: 273.03070824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 120Ų
1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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